Cas no 63301-31-5 (trans-2-hydroxycyclohexanecarbonitrile)
63301-31-5 structure
Product Name:trans-2-hydroxycyclohexanecarbonitrile
CAS No:63301-31-5
MF:C7H11NO
MW:125.168341875076
MDL:MFCD00145422
CID:524800
PubChem ID:2724649
Update Time:2025-04-19
trans-2-hydroxycyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- (1R,2S)-2-Hydroxycyclohexanecarbonitrile
- Cyclohexanecarbonitrile,2-hydroxy-, (1R,2S)-rel-
- TRANS-2-CYANO-1-CYCLOHEXANOL
- (+-)-trans-2-Hydroxy-cyclohexan-carbonitril-(1)
- (+-)-trans-2-hydroxy-cyclohexane-carbonitrile-(1)
- 2-hydroxy-1-cyclohexanecarbonitrile
- trans-2-cyanocyclohexanol
- trans-2-hydroxycycloexanecarbonitrile
- TRANS-2-HYDROXYCYCLOHEXANECARBONITRILE
- SCHEMBL5511096
- 63301-31-5
- DTXSID90979397
- AKOS026735783
- J-500414
- trans-2-Hydroxy-cyclohexanecarbonitrile
- (1S,2R)-2-hydroxycyclohexane-1-carbonitrile
- 125356-61-8
- Cyclohexanecarbonitrile, 2-hydroxy-, trans-
- 2-Hydroxycyclohexanecarbonitrile #
- (1S,2R)-2-hydroxy-cyclohexanecarbonitrile
- (1S,2R)-2-Hydroxycyclohexanecarbonitrile
- rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile
- EN300-89915
- MFCD00145422
- trans-2-cyano-cyclohexanol
- EN300-245460
- DB-299314
- trans-2-hydroxycyclohexanecarbonitrile
-
- MDL： MFCD00145422
- Inchi： 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7+/m0/s1
- InChI Key： MFPCXQNVYPKUSM-NKWVEPMBSA-N
- SMILES： O[C@@H]1CCCC[C@H]1C#N
Computed Properties
- Exact Mass: 125.08400
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Color/Form: White powder
- Density: 1.0459 (rough estimate)
- Melting Point: 46-49 °C
- Boiling Point: 87-92 °C (4 mmHg)
- Flash Point: 117.1°C
- Refractive Index: 1.4693 (estimate)
- PSA: 44.02000
- LogP: 1.06108
- Solubility: Not determined
trans-2-hydroxycyclohexanecarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
trans-2-hydroxycyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB212488-250 mg |
trans-2-Hydroxycyclohexanecarbonitrile; . |
63301-31-5 | 250 mg |
€294.00 | 2023-07-20 | ||
| abcr | AB212488-1 g |
trans-2-Hydroxycyclohexanecarbonitrile; . |
63301-31-5 | 1 g |
€795.00 | 2023-07-20 | ||
| TRC | R701150-10mg |
rel-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | R701150-50mg |
rel-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 50mg |
$ 230.00 | 2022-06-03 | ||
| TRC | R701150-100mg |
rel-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 100mg |
$ 340.00 | 2022-06-03 | ||
| Enamine | EN300-245460-0.05g |
rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 95% | 0.05g |
$212.0 | 2024-06-19 | |
| Enamine | EN300-245460-0.1g |
rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 95% | 0.1g |
$317.0 | 2024-06-19 | |
| Enamine | EN300-245460-0.25g |
rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 95% | 0.25g |
$452.0 | 2024-06-19 | |
| Enamine | EN300-245460-0.5g |
rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 95% | 0.5g |
$713.0 | 2024-06-19 | |
| Enamine | EN300-245460-1.0g |
rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile |
63301-31-5 | 95% | 1.0g |
$914.0 | 2024-06-19 |
trans-2-hydroxycyclohexanecarbonitrile Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
63301-31-5 (trans-2-hydroxycyclohexanecarbonitrile) Related Products
- 15166-77-5(Bicyclo[2.2.1]heptane-2-carbonitrile, 3-hydroxy-, (1R,2R,3R,4S)-rel-)
- 70367-35-0(Cyclohexanecarbonitrile, 2-hydroxy-, cis-)
- 126678-67-9(Cyclohexanepropanenitrile, b-hydroxy-)
- 66984-23-4(Cyclohexanecarbonitrile, 2-hydroxy-1-methyl-)
- 125291-55-6(Cyclohexanecarbonitrile, 2-hydroxy-, trans-(±)-)
- 30683-77-3(2-Hydroxycyclohexanecarbonitrile)
- 125356-62-9(Cyclohexanecarbonitrile, 2-hydroxy-, (1R,2S)-)
- 7178-92-9(Cyclohexaneacetonitrile, 1-hydroxy-a-methyl-)
- 139624-44-5(Cycloheptanecarbonitrile, 2-hydroxy-, cis-)
- 125356-61-8((1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans)
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